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Compound of Interest

Compound Name: 3-Chlorobenzotrichloride

Cat. No.: B052308 Get Quote

Technical Support Center: 3-
Chlorobenzotrichloride
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of 3-
Chlorobenzotrichloride.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Chlorobenzotrichloride?

A1: 3-Chlorobenzotrichloride is a hazardous chemical. It is harmful if swallowed or in contact

with skin, causes severe skin burns and eye damage, and may cause respiratory irritation.[1] It

is also suspected of causing cancer and may damage fertility or the unborn child.[1]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: When handling 3-Chlorobenzotrichloride, it is crucial to wear appropriate personal

protective equipment. This includes chemical-resistant gloves, protective clothing to prevent

skin exposure, and eye/face protection such as goggles or a face shield.[1][2][3] A

NIOSH/MSHA or European Standard EN 149 approved respirator should be used if exposure

limits are exceeded or if irritation is experienced.[2]

Q3: What are the proper storage conditions for 3-Chlorobenzotrichloride?
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A3: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4] It should be

stored locked up and away from incompatible materials such as strong oxidizing agents.[1][2]

Some sources recommend refrigeration.[5]

Q4: What should I do in case of a spill?

A4: In the event of a spill, you should first ensure the area is well-ventilated and remove all

sources of ignition.[6] Wear appropriate PPE, including a respirator.[2] Absorb the spill with an

inert material (e.g., sand, silica gel) and collect it into a suitable, closed container for disposal.

[6]

Q5: What are the first-aid procedures for exposure to 3-Chlorobenzotrichloride?

A5:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids, and seek medical attention.[2][7]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes and

get medical attention.[2] Remove contaminated clothing and wash it before reuse.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and get immediate medical

attention.[1][2]

Quantitative Data
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Property Value Source

Physical State Liquid [2]

Appearance Clear, colorless to yellowish [2]

Molecular Formula C7H4Cl4 [5]

Molecular Weight 229.92 g/mol [5]

Boiling Point 255 °C (491 °F) at 760 mmHg [5]

Melting Point 0.6 °C (33.1 °F) [5]

Flash Point 101.9 °C (215.4 °F) [5]

Density 1.505 g/cm³ [5]

Vapor Pressure 0.0268 mmHg at 25 °C [5]

Solubility
Slightly soluble in Chloroform

and Methanol
[5]

Threshold Limit Value (TLV) -

Ceiling (for Benzotrichloride)
0.1 ppm [8][9]

Note: The TLV provided is for the related compound Benzotrichloride, as specific exposure

limits for 3-Chlorobenzotrichloride are not readily available. It is recommended to handle 3-
Chlorobenzotrichloride with the same level of caution.

Experimental Protocols
Standard Handling Protocol

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[1] The work area, preferably a chemical fume hood, must be well-ventilated.[1]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab

coat, and chemical safety goggles. If there is a risk of splashing, a face shield should also be

worn.
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Dispensing: Use a calibrated pipette or a similar dispensing tool to handle the liquid. Avoid

mouth pipetting.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames.

Post-Handling: After handling, wash hands thoroughly with soap and water. Clean the work

area and any equipment used.

Storage Protocol
Container: Keep the chemical in its original, tightly sealed container.[2]

Location: Store in a cool, dry, and well-ventilated area designated for hazardous chemicals.

[2] The storage area should be locked to restrict access.[1]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[2]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard warnings.

Workflow and Safety Relationships

Preparation Handling

Post-Handling Storage

Emergency Procedures

Assess Risks & Review SDS Prepare Work Area (Fume Hood) Don Appropriate PPE Dispense Chemical Perform Experiment

Decontaminate Work Area

Spill

Exposure

Doff PPE Correctly Wash Hands Thoroughly Store in Cool, Dry, Ventilated Area

Follow Spill Cleanup Protocol

Administer First Aid
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Click to download full resolution via product page

Caption: Safe handling and storage workflow for 3-Chlorobenzotrichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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